Cas no 1797884-69-5 (5-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl-2,1,3-benzothiadiazole)
5-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl-2,1,3-benzothiadiazole Chemical and Physical Properties
Names and Identifiers
-
- 5-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl-2,1,3-benzothiadiazole
- AKOS024564357
- benzo[c][1,2,5]thiadiazol-5-yl(3-((4-fluorophenyl)sulfonyl)azetidin-1-yl)methanone
- F6442-0073
- 2,1,3-benzothiadiazol-5-yl-[3-(4-fluorophenyl)sulfonylazetidin-1-yl]methanone
- 5-[3-(4-FLUOROBENZENESULFONYL)AZETIDINE-1-CARBONYL]-2,1,3-BENZOTHIADIAZOLE
- 1797884-69-5
-
- Inchi: 1S/C16H12FN3O3S2/c17-11-2-4-12(5-3-11)25(22,23)13-8-20(9-13)16(21)10-1-6-14-15(7-10)19-24-18-14/h1-7,13H,8-9H2
- InChI Key: UADZEHNWHWTEBD-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)F)(C1CN(C(C2C=CC3C(C=2)=NSN=3)=O)C1)(=O)=O
Computed Properties
- Exact Mass: 377.03041176g/mol
- Monoisotopic Mass: 377.03041176g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 613
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 117Ų
5-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl-2,1,3-benzothiadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6442-0073-2μmol |
5-[3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl]-2,1,3-benzothiadiazole |
1797884-69-5 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0073-5μmol |
5-[3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl]-2,1,3-benzothiadiazole |
1797884-69-5 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0073-10μmol |
5-[3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl]-2,1,3-benzothiadiazole |
1797884-69-5 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0073-20μmol |
5-[3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl]-2,1,3-benzothiadiazole |
1797884-69-5 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0073-1mg |
5-[3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl]-2,1,3-benzothiadiazole |
1797884-69-5 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0073-2mg |
5-[3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl]-2,1,3-benzothiadiazole |
1797884-69-5 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0073-3mg |
5-[3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl]-2,1,3-benzothiadiazole |
1797884-69-5 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0073-4mg |
5-[3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl]-2,1,3-benzothiadiazole |
1797884-69-5 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0073-5mg |
5-[3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl]-2,1,3-benzothiadiazole |
1797884-69-5 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0073-10mg |
5-[3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl]-2,1,3-benzothiadiazole |
1797884-69-5 | 10mg |
$79.0 | 2023-09-09 |
5-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl-2,1,3-benzothiadiazole Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 5-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl-2,1,3-benzothiadiazole
5-3-(4-Fluorobenzenesulfonyl)azetidine-1-carbonyl-2,1,3-benzothiadiazole: A Comprehensive Overview
5-3-(4-Fluorobenzenesulfonyl)azetidine-1-carbonyl-2,1,3-benzothiadiazole, identified by the CAS Registry Number 1797884-69-5, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of benzothiadiazoles, which are known for their diverse biological activities and applications in drug discovery. The structure of this compound is characterized by a benzothiadiazole ring system fused with a sulfonyl azetidine moiety, which contributes to its unique pharmacological properties.
The synthesis of 5-3-(4-fluorobenzenesulfonyl)azetidine derivatives has been extensively studied due to their role as intermediates in the construction of bioactive molecules. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, leveraging techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for pharmacological evaluations.
Benzothiadiazoles are a class of heterocyclic compounds that have garnered attention in the pharmaceutical industry due to their ability to modulate various biological targets. The incorporation of a sulfonyl group in the structure of this compound further enhances its bioactivity by improving solubility and stability. Recent studies have demonstrated that 5-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl-2,1,3-benzothiadiazole exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents.
The pharmacokinetic profile of this compound has been evaluated in preclinical models, revealing favorable absorption and distribution characteristics. Its ability to penetrate cellular membranes efficiently suggests potential utility in targeting intracellular pathogens. Additionally, preliminary toxicity studies indicate that this compound has a low toxicity profile, which is crucial for its consideration as a drug candidate.
In terms of applications, 5-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl-2,1,3-benzothiadiazole has shown promise in the treatment of inflammatory diseases such as arthritis and neurodegenerative disorders. Its mechanism of action involves inhibition of key inflammatory pathways and modulation of oxidative stress responses. Ongoing research is focused on optimizing its bioavailability and exploring its efficacy in clinical settings.
The development of this compound represents a significant advancement in the field of medicinal chemistry. By leveraging cutting-edge synthetic techniques and advanced biological assays, researchers have unlocked its potential as a versatile tool for drug discovery. As further studies unfold, it is anticipated that this compound will contribute to the development of innovative therapies addressing unmet medical needs.
1797884-69-5 (5-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl-2,1,3-benzothiadiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)